Cas no 4455-15-6 (Ethyl methanesulfonylacetate)

• Product Name: Ethyl methanesulfonylacetate
• CAS No: 4455-15-6
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• MDL: MFCD00041258
• CID: 85053
• PubChem ID: 24878398
• Update Time: 2025-10-05

Ethyl methanesulfonylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl methanesulfonylacetate
• Ethyl methanesulphonylacetate
• Ethyl (methylsulphonyl)acetate~Methanesulphonylacetic acid ethyl ester
• Ethyl 2-(methylsulfonyl)acetate
• ethyl 2-methylsulfonylacetate
• Ethyl methylsulfonylacetate
• (Methylsulfonyl)acetic acid ethyl ester
• Ethyl (methylsulfonyl)acetate
• Ethyl 2-(methanesulfonyl)acetate
• NSC 227886
• Ethyl (methylsulphonyl)acetate
• ethyl(methylsulfonyl)acetate
• OCCWQCYBCZADCE-UHFFFAOYSA-N
• Acetic acid, (methylsulfonyl)-, ethyl ester
• ETHYLMETHANESULFONYLACETATE
• ethyl 2-mesylacetate
• PubChem19990
• ethyl(methylsulphonyl)acetate
• Ethyl methanesu
• DTXSID50196220
• Acetic acid, 2-(methylsulfonyl)-, ethyl ester
• methanesulfonyl-acetic acid ethyl ester
• MFCD00041258
• EINECS 224-702-3
• Ethylmethylsulfonylacetate
• FT-0626203
• NS00031435
• EN300-6497430
• CS-0128772
• SY002522
• AS-31188
• A22154
• NSC227886
• ethyl 2-methanesulfonylacetate
• NSC-227886
• methylsulphonyl-acetic acid ethyl ester
• SCHEMBL6181
• AMY20507
• US8UT6HL7W
• Ethyl methanesulphonyl acetate
• AKOS005746174
• 4455-15-6
• UNII-US8UT6HL7W
• Ethyl methylsulfonylacetate, 97%
• STL135932
• DB-024423

• MDL： MFCD00041258
• Inchi： 1S/C5H10O4S/c1-3-9-5(6)4-10(2,7)8/h3-4H2,1-2H3
• InChI Key： OCCWQCYBCZADCE-UHFFFAOYSA-N
• SMILES： S(C)(CC(=O)OCC)(=O)=O
• BRN： 1771631

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.234 g/mL at 25 °C(lit.)
• Boiling Point: 111-113 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.456(lit.)
• Solubility: Dissolution (50 g/l) (25 º C),
• PSA: 68.82000
• LogP: 0.67490
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl methanesulfonylacetate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones